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Compound of Interest

Compound Name: 4-(Dimethylamino)phenol

Cat. No.: B184034

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis,
biological activity, and safety information for 4-(Dimethylamino)phenol, a compound of
significant interest in toxicology and as a chemical reagent.

Physicochemical Properties

4-(Dimethylamino)phenol is a colorless to pale yellow crystalline solid.[1] It is soluble in
organic solvents like ethanol, ether, and dichloromethane.[1] Key quantitative physicochemical
properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 619-60-3 [1][2][3]
Molecular Formula CsH11NO [1][3]
Molecular Weight 137.18 g/mol [2][3]

. . 76-77 °C or 138-141 °C
Melting Point [1][3]
(values vary by source)

Boiling Point 260 °C [2][3]
Density 1.089 g/cm3 [2][3]
Flash Point 136 °C [2][3]
pKa (Strongest Acidic) 10.33 [NA]
pKa (Strongest Basic) 5.92 [NA]
Vapor Pressure 0.00789 mmHg at 25°C [1]

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and
characterization of 4-(Dimethylamino)phenol.

e H-NMR (300 MHz, MeOD): & 6.80 (d, J=6.9Hz, 2H), 6.71 (d, J=6.9Hz, 2H), 2.79 (s, 6H).[4]
e Mass Spectrometry (MS): m/z 138 (M*+H).[4]

« Infrared (IR) Spectroscopy: An evaluated infrared reference spectrum is available through
the Coblentz Society and can be viewed via the NIST WebBook.[5] The digitized version of
the spectrum is not currently available.[5]

Synthesis

A common method for the synthesis of 4-(Dimethylamino)phenol is via the reductive
amination of 4-aminophenol.
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Experimental Protocol: Synthesis of 4-
(Dimethylamino)phenol[4]

This protocol details the synthesis from 4-aminophenol hydrochloride.
Materials:

e 4-Aminophenol hydrochloride

e Methanol

o Formaldehyde solution

e Sodium borohydride

» Ethyl acetate

e Brine (saturated aqueous NaCl solution)

e Sodium sulfate

« Silica gel for column chromatography

e Hexane

Ethyl acetate

Procedure:

Dissolve 4-aminophenol hydrochloride (1.33 g, 9.14 mmol) in a mixture of methanol (30 ml)
and formaldehyde (9 ml) at O °C.

e Slowly add sodium borohydride (3.50 g, 93 mmol) to the reaction solution.
» Stir the solution for an additional hour at 0 °C.
* Quench the reaction by adding water (30 ml).

o Extract the product with ethyl acetate (3 x volumes).
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Wash the combined organic layers with brine.
Dry the organic layer over sodium sulfate.
Concentrate the solution under reduced pressure to obtain the crude product.

Purify the residue by silica gel column chromatography, eluting with a mixture of hexane and
ethyl acetate (2:1) to yield the final product as a crystalline solid (780 mg, 62.4% vyield).
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Synthesis Workflow for 4-(Dimethylamino)phenol
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Caption: Synthesis workflow for 4-(Dimethylamino)phenol.
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Biological Activity and Applications

4-(Dimethylamino)phenol is most notably recognized for its use as a potent and rapid-acting
antidote for cyanide poisoning.[3][6] It has also demonstrated efficacy in treating hydrogen

sulfide toxicity.[3]

Mechanism of Action in Cyanide Antidote Therapy

The primary mechanism of action of 4-(Dimethylamino)phenol in cyanide poisoning is the
induction of methemoglobinemia.[3][7] Cyanide exerts its toxicity by binding to the ferric (Fe3*)
ion in cytochrome c oxidase, inhibiting cellular respiration. 4-(Dimethylamino)phenol
accelerates the oxidation of the ferrous (Fe2*) ion in hemoglobin to the ferric (Fe3*) state,
forming methemoglobin.[6][7] Methemoglobin has a high affinity for cyanide, sequestering it
from cytochrome c oxidase and forming the less toxic cyanomethemoglobin. This allows
cellular respiration to resume. This treatment is typically followed by the administration of
sodium thiosulfate, which facilitates the conversion of cyanide to the readily excretable
thiocyanate.[3]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b184034?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Dimethylaminophenol
https://www.medchemexpress.com/4-dimethylamino-phenol-hydrochloride.html
https://en.wikipedia.org/wiki/4-Dimethylaminophenol
https://www.benchchem.com/product/b184034?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Dimethylaminophenol
https://www.researchgate.net/publication/318161528_4-Dimethylamino_Phenol
https://www.benchchem.com/product/b184034?utm_src=pdf-body
https://www.medchemexpress.com/4-dimethylamino-phenol-hydrochloride.html
https://www.researchgate.net/publication/318161528_4-Dimethylamino_Phenol
https://en.wikipedia.org/wiki/4-Dimethylaminophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of 4-(Dimethylamino)phenol as a Cyanide Antidote
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Caption: Signaling pathway of cyanide antidote action.
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Effects on Cellular Metabolism

In addition to its role as an antidote, research has shown that 4-(Dimethylamino)phenol can
impact cellular metabolism. It has been observed to increase extracellular lactate
dehydrogenase (LDH), an indicator of cell membrane damage, without significantly affecting
gluconeogenesis.[1][2] A decrease in ATP content is only observed once the cell membrane
becomes permeable to LDH.[1][2] The toxicity of 4-(Dimethylamino)phenol is associated with
its reaction with glutathione, leading to the formation of covalent complexes that can impair
cellular function.[1]
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Caption: Workflow of cellular metabolic effects.

Safety and Handling

4-(Dimethylamino)phenol is a hazardous substance and should be handled with appropriate
safety precautions.
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Hazard Statements:

H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[3][9]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

e P264: Wash skin thoroughly after handling.[9]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[9]

Store in a cool, dry, well-ventilated area away from incompatible substances and sources of
ignition.[9] Long-term storage at -20°C is recommended.[9] Always consult the full Safety Data
Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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